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Compound of Interest

Compound Name: Isosalipurposide

Cat. No.: B1672296 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isosalipurposide, a chalcone glycoside, has garnered significant interest in the scientific

community for its notable cytoprotective and antioxidant properties. This technical guide

provides a comprehensive overview of the fundamental chemical properties of

Isosalipurposide, its primary mechanism of action, and the experimental methodologies

employed in its study.

Chemical Properties
Isosalipurposide, also known as Phlorizin chalcone, is a natural product that has been

isolated from various plant species, including Corylopsis coreana.[1] Its chemical structure

consists of a chalcone backbone with a glucose moiety attached. The key chemical identifiers

and properties are summarized in the table below.
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Property Value Source

CAS Number 4547-85-7 [2]

Molecular Formula C₂₁H₂₂O₁₀ [2]

Molecular Weight 434.40 g/mol [2]

Melting Point 172-173 °C

Appearance White crystalline solid

Solubility
Soluble in water and organic

solvents.

Synonyms

Isosalipurpuroside, Phlorizin

chalcone, Chalcononaringenin

2'-O-glucoside

[2]

Spectral Data
The structural elucidation of Isosalipurposide is confirmed through various spectroscopic

techniques. While detailed spectra with peak assignments are often found in specific research

publications, the characteristic spectral data are summarized below.
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Spectroscopy Key Features

¹H NMR

Signals corresponding to aromatic protons of

the two phenyl rings, olefinic protons of the α,β-

unsaturated ketone system, and protons of the

glucose moiety.

¹³C NMR

Resonances for the carbonyl carbon, aromatic

carbons, olefinic carbons, and carbons of the

glucosyl unit. A representative spectrum is

available on PubChem.[2]

FT-IR

Characteristic absorption bands for hydroxyl (-

OH) groups, a carbonyl (C=O) group of the

chalcone, aromatic C=C stretching, and C-O

stretching of the glycosidic bond.

UV-Vis

Absorption maxima characteristic of the

chalcone chromophore, typically showing two

main absorption bands. Chalcones generally

exhibit a major absorption band around 340-390

nm (Band I) and a minor band around 220-270

nm (Band II).

Biological Activity: Cytoprotection via Nrf2
Activation
The primary biological activity of Isosalipurposide investigated to date is its cytoprotective

effect against oxidative stress. This effect is mediated through the activation of the Nuclear

factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[3]

Signaling Pathway
Under normal conditions, Nrf2 is kept in the cytoplasm by its inhibitor, Kelch-like ECH-

associated protein 1 (Keap1), which facilitates its degradation. Upon exposure to inducers like

Isosalipurposide, this inhibition is released, allowing Nrf2 to translocate to the nucleus. In the

nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of

various target genes, leading to the transcription of a suite of antioxidant and cytoprotective
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proteins, such as Heme Oxygenase-1 (HO-1) and Glutamate-Cysteine Ligase (GCL).[3] The

activation of this pathway by Isosalipurposide has been shown to involve the upstream

kinases, Extracellular signal-regulated kinase (ERK) and AMP-activated protein kinase

(AMPK).[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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